Cas no 13636-88-9 (3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one)

• Product Name: 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one
• CAS No: 13636-88-9
• MF: C₁₁H₁₂OS₂
• MW: 224.342380523682
• MDL: MFCD00034120
• CID: 195229
• PubChem ID: 280923
• Update Time: 2025-06-08

3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3,3-bis(methylthio)-1-phenyl-
• 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one
• 3,3-BIS-METHYLSULFANYL-1-PHENYL-PROPENONE
• 1-Phenyl-3,3-bis(methylthio)prop-2-en-1-one
• 3,3-bis(methylsulfanyl)-1-phenyl-2-propen-1-one
• 3,3-bis(methylthio)-1-(2-pyridinyl)-2-propen-1-one
• 3,3-bis-(methylthio)-1-phenyl-2-propen-1-one
• 3,3-bis(methylthio)-1-phenylprop-2-en-1-one
• 3,3-dimethylthio-1-phenyl-2-propen-1-one
• AC1L5TDD
• AC1Q4GTT
• AC1Q5BI6
• CTK4C0272
• NSC133270
• 3,3-bis(methylsulfanyl)-1-phenyl-prop-2-en-1-one
• 3,3-bis (methylthio)-1-phenylprop-2-en-1-one
• SR-01000308148-1
• CHEMBL1455618
• AM803179
• HMS2432I23
• SMR000180718
• FT-0712554
• BKRQPGGEQSTJFK-UHFFFAOYSA-N
• EN300-65241
• CS-0216983
• DTXSID60299852
• 2-Propen-1-one,3-bis(methylthio)-1-phenyl-
• 1-Propene-1, 3-phenyl-, 1-(dimethyl mercaptole)
• 11K-591S
• 2-Propen-1-one, 3,3-bis(methylthio)-1-phenyl-
• SR-01000308148
• 13636-88-9
• MFCD00034120
• NSC-133270
• SCHEMBL5931364
• AKOS005077895
• Z1013753060
• MLS000327725

• MDL： MFCD00034120
• Inchi： 1S/C11H12OS2/c1-13-11(14-2)8-10(12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： BKRQPGGEQSTJFK-UHFFFAOYSA-N
• SMILES： S(C)/C(=C\C(C1C=CC=CC=1)=O)/SC

Computed Properties

• Exact Mass: 224.03306
• Monoisotopic Mass: 224.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.7A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.169
• Boiling Point: 336.3°Cat760mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.605
• PSA: 17.07
• LogP: 3.43670

Additional information on 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one

Introduction to 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one (CAS No. 13636-88-9)

3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 13636-88-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the class of β-diketones, which are well-known for their diverse applications in synthetic chemistry, medicinal chemistry, and material science. The presence of both methylsulfanyl groups and a phenyl substituent in its molecular framework imparts distinct reactivity and potential biological activity, making it a subject of extensive research interest.

The molecular structure of 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one consists of a central acyclic carbon backbone with a conjugated system formed by the phenyl ring and the enone moiety. The methylsulfanyl (–SCH₃) groups are attached to the third carbon atom of the propenone backbone, while the phenyl ring is linked to the first carbon atom. This arrangement results in a molecule with potential electronic delocalization across the conjugated system, which can influence its spectroscopic properties, such as UV-Vis absorption and fluorescence characteristics. Such features are particularly relevant in the development of photoactive materials and probes for biochemical assays.

In recent years, there has been growing interest in exploring the pharmacological potential of β-diketones due to their ability to interact with biological targets through multiple mechanisms. The methylsulfanyl groups in 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one may contribute to its solubility in both polar and nonpolar environments, enhancing its bioavailability and facilitating interactions with biological membranes. Additionally, the phenyl ring can serve as a scaffold for further derivatization, allowing chemists to modify its properties for specific applications.

One of the most compelling areas of research involving this compound is its role as a precursor or intermediate in synthesizing more complex molecules with therapeutic potential. For instance, β-diketones have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one suggests that it could be modified to develop novel agents targeting enzyme inhibition or receptor binding. Recent studies have demonstrated that derivatives of β-diketones can exhibit potent activity against various pathogens by disrupting essential metabolic pathways.

The synthesis of 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one typically involves condensation reactions between appropriate precursors under controlled conditions. Advanced synthetic methodologies, such as organometallic catalysis or transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's accessibility but also showcase the versatility of modern chemical techniques in constructing complex organic molecules.

From a material science perspective, the conjugated system and functional groups in 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one make it a candidate for developing organic semiconductors or optoelectronic materials. Researchers have explored similar compounds for their ability to form π-conjugated networks that exhibit desirable electronic properties. Such materials are crucial in applications ranging from organic light-emitting diodes (OLEDs) to photovoltaic cells. The unique electronic structure of this compound could potentially lead to breakthroughs in energy-efficient technologies.

The biological activity of 3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one has also been studied in vitro using various cell lines and biochemical assays. Preliminary findings suggest that certain derivatives may modulate signaling pathways involved in cell proliferation and differentiation. While further research is needed to elucidate the exact mechanisms of action, these results underscore the compound's potential as a lead structure for drug discovery programs targeting neurological disorders or metabolic diseases.

The analytical characterization of this compound is critical for ensuring its purity and consistency across different batches. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess impurities. High-resolution NMR provides detailed information about the connectivity of atoms within the molecule, while MS helps determine its molecular weight and fragmentation patterns.

In conclusion,3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one (CAS No. 13636-88-9) represents an intriguing molecule with broad applicability across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in pharmaceutical development, material science, and biochemical research. As ongoing studies continue to uncover new aspects of its properties and potential uses,this compound is poised to play an increasingly important role in advancing scientific knowledge and technological applications.